Cas no 1909304-98-8 (3-amino-1-methylpiperidine-2,6-dione hydrochloride)

• Product Name: 3-amino-1-methylpiperidine-2,6-dione hydrochloride
• CAS No: 1909304-98-8
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD28895640
• CID: 4628335
• PubChem ID: 121553463
• Update Time: 2025-05-20

3-amino-1-methylpiperidine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methylpiperidine-2,6-dione hydrochloride
• AKOS030757760
• EN300-254881
• 3-AMINO-1-METHYLPIPERIDINE-2,6-DIONE HCL
• 3-amino-1-methyl-piperidine-2,6-dione;hydrochloride
• DB-410660
• 3-amino-1-methylpiperidine-2,6-dione;hydrochloride
• Z2310679289
• 3-amino-1-methylpiperidine-2,6-dionehydrochloride
• 1909304-98-8
• AT18260

• MDL： MFCD28895640
• Inchi： 1S/C6H10N2O2.ClH/c1-8-5(9)3-2-4(7)6(8)10;/h4H,2-3,7H2,1H3;1H
• InChI Key： YFPRSFZZGAUCBB-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CCC(N)C1=O.[H]Cl

Computed Properties

• Exact Mass: 178.0509053g/mol
• Monoisotopic Mass: 178.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Additional information on 3-amino-1-methylpiperidine-2,6-dione hydrochloride

Comprehensive Guide to 3-Amino-1-methylpiperidine-2,6-dione Hydrochloride (CAS No. 1909304-98-8)

3-Amino-1-methylpiperidine-2,6-dione hydrochloride (CAS No. 1909304-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are known for their versatile applications in drug development and medicinal chemistry. The presence of both amino and carbonyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The chemical structure of 3-amino-1-methylpiperidine-2,6-dione hydrochloride features a six-membered piperidine ring with substituents at the 1, 2, 3, and 6 positions. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its use in biological assays and formulation studies. Researchers are particularly interested in this compound due to its potential role as a building block for designing novel therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents.

One of the trending topics in modern pharmacology is the search for new small-molecule drugs that can modulate specific biological pathways. 3-Amino-1-methylpiperidine-2,6-dione hydrochloride fits into this narrative as it serves as a precursor for compounds that may interact with enzymes or receptors involved in disease mechanisms. For instance, its structural similarity to certain glutamine analogs has sparked interest in its potential applications in cancer research, where glutamine metabolism is a key target.

From a synthetic chemistry perspective, the compound’s reactivity is influenced by its functional groups. The amino group (–NH₂) can participate in condensation reactions, while the carbonyl groups (C=O) at positions 2 and 6 offer sites for nucleophilic attacks. These properties make it a versatile intermediate for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Laboratories specializing in custom synthesis often handle this compound to meet the growing demand for tailored molecules in drug discovery programs.

The market demand for 3-amino-1-methylpiperidine-2,6-dione hydrochloride has seen a steady rise, driven by the expansion of pharmaceutical R&D and the increasing focus on precision medicine. Companies engaged in the production of fine chemicals and research reagents list this compound in their catalogs, catering to academic institutions, biotech firms, and contract research organizations (CROs). Its CAS number, 1909304-98-8, is frequently searched in chemical databases, reflecting its relevance in contemporary research.

In terms of safety and handling, 3-amino-1-methylpiperidine-2,6-dione hydrochloride should be stored in a cool, dry environment, away from strong oxidizing agents. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended when handling it. Researchers often inquire about its stability and compatibility with other reagents, which are critical factors for experimental success.

The compound’s role in green chemistry initiatives is another area of interest. As the pharmaceutical industry moves toward sustainable practices, intermediates like 3-amino-1-methylpiperidine-2,6-dione hydrochloride are evaluated for their synthetic efficiency and environmental impact. Optimizing its production to minimize waste and energy consumption aligns with global trends in sustainable drug development.

For those exploring structure-activity relationships (SAR), this compound offers a scaffold for derivatization. Modifications at the amino or carbonyl groups can lead to analogs with varied biological activities, a strategy commonly employed in lead optimization phases. Computational chemists also utilize its structure in molecular docking studies to predict interactions with target proteins, accelerating the drug discovery pipeline.

In summary, 3-amino-1-methylpiperidine-2,6-dione hydrochloride (CAS No. 1909304-98-8) is a multifaceted compound with broad applicability in pharmaceutical research and chemical synthesis. Its unique structural features and compatibility with diverse reaction conditions make it a valuable asset for scientists working on next-generation therapeutics. As the demand for innovative drug candidates grows, this compound is poised to remain a key player in the field of medicinal chemistry.